Cas no 203661-69-2 (Tert-butyl 2-oxo-7-azaspiro[3.5]nonane-7-carboxylate)

• Product Name: Tert-butyl 2-oxo-7-azaspiro[3.5]nonane-7-carboxylate
• CAS No: 203661-69-2
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• MDL: MFCD12198552
• CID: 839250
• PubChem ID: 11195798
• Update Time: 2025-04-19

Tert-butyl 2-oxo-7-azaspiro[3.5]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-oxo-7-azaspiro[3.5]nonane-7-carboxylate
• 2-Oxo-7-azaspiro[3.5]nonane-7-carboxylate tert-butyl ester
• 7-Azaspiro[3.5]Nonan-2-One Hydrochloride
• 2-oxo-7-azaspiro[3.5]nonane-7-carboxylic acid tert-butyl ester
• 2-oxo-7-aza-spiro[3.5]nonane-7-carboxylic acid tert-butyl ester
• 7-(tert-butoxycarbonyl)-7-azaspiro[3.5]nonan-2-one
• 7-Boc-2-oxo-7-azaspiro[3.5]nonane
• 7-tert-butoxycarbonyl-7-azaspiro[3.5]nonan-2-one
• AG-L-19733
• AK-54373
• ANW-52544
• CTK4E4051
• PB13513
• SureCN904136
• 2-Oxo-7-Azaspiro[3.5]Nonane-7-Carboxylate
• SIMIIXFMGJYGLR-UHFFFAOYSA-N
• BCP21595
• N-Boc-2-oxo-7-azaspiro[3.5]nonane
• FCH1620149
• TRA0044181
• 7-Boc-7-azaspiro[3.5]nonane-2-one
• SY037536
• BC239062
• Tert-butyl 2-oxo-7-azaspiro[3.5]nonane-7-carboxylate

• MDL： MFCD12198552
• Inchi： 1S/C13H21NO3/c1-12(2,3)17-11(16)14-6-4-13(5-7-14)8-10(15)9-13/h4-9H2,1-3H3
• InChI Key： SIMIIXFMGJYGLR-UHFFFAOYSA-N
• SMILES： O=C1CC2(CCN(C(=O)OC(C)(C)C)CC2)C1

Computed Properties

• Exact Mass: 239.15223
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 325
• Topological Polar Surface Area: 46.6

Experimental Properties

• Density: 1.12
• Melting Point: 55-56 ºC
• Boiling Point: 349 ºC
• Flash Point: 165 ºC
• PSA: 46.61

Tert-butyl 2-oxo-7-azaspiro[3.5]nonane-7-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Storage Condition：Sealed in dry,2-8°C